Cas no 608128-60-5 ((5aR,8S)-1,1-dioxo-2,3,4,5,5a,6,7,8-octahydropyrrolo[1,2-b]thiazepine-8-carboxylic acid)

• Product Name: (5aR,8S)-1,1-dioxo-2,3,4,5,5a,6,7,8-octahydropyrrolo[1,2-b]thiazepine-8-carboxylic acid
• CAS No: 608128-60-5
• CID: 4654395
• Update Time: 2025-06-12

(5aR,8S)-1,1-dioxo-2,3,4,5,5a,6,7,8-octahydropyrrolo[1,2-b]thiazepine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (5aR,8S)-1,1-dioxo-2,3,4,5,5a,6,7,8-octahydropyrrolo[1,2-b]thiazepine-8-carboxylic acid

• Inchi： InChI=1S/C9H15NO4S/c11-9(12)8-5-4-7-3-1-2-6-15(13,14)10(7)8/h7-8H,1-6H2,(H,11,12)/t7-,8+/m1/s1
• InChI Key： QMGGDDYSPVNMOC-SFYZADRCSA-N
• SMILES： OC(=O)[C@@H]1CC[C@H]2CCCCS(=O)(=O)N12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on (5aR,8S)-1,1-dioxo-2,3,4,5,5a,6,7,8-octahydropyrrolo[1,2-b]thiazepine-8-carboxylic acid

Comprehensive Overview of (5aR,8S)-1,1-dioxo-2,3,4,5,5a,6,7,8-octahydropyrrolo[1,2-b]thiazepine-8-carboxylic acid (CAS No. 608128-60-5)

The compound (5aR,8S)-1,1-dioxo-2,3,4,5,5a,6,7,8-octahydropyrrolo[1,2-b]thiazepine-8-carboxylic acid (CAS No. 608128-60-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex pyrrolo[1,2-b]thiazepine core, combined with a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating biological targets due to its rigid bicyclic framework and stereochemical specificity.

In recent years, the demand for sulfone-containing heterocycles like this compound has surged, driven by their role in designing protease inhibitors and anti-inflammatory agents. The 1,1-dioxo moiety (sulfone group) enhances the molecule's stability and binding affinity, making it a valuable scaffold for medicinal chemistry. Online searches for "sulfone derivatives in drug design" and "thiazepine-based therapeutics" reflect growing interest in this niche. Additionally, the stereocenter at the 8S position is critical for chiral selectivity, a hot topic in precision medicine.

From a synthetic perspective, CAS No. 608128-60-5 poses intriguing challenges due to its fused ring system. Modern organic chemists leverage asymmetric catalysis and green chemistry principles to optimize its production—keywords like "stereoselective synthesis of bicyclic sulfones" frequently appear in academic queries. The compound's carboxylic acid group also allows for further derivatization, enabling the creation of amides, esters, or peptidomimetics, which are highly relevant in bioactive molecule design.

Beyond pharmaceuticals, this compound's physicochemical properties (e.g., solubility, logP) are analyzed using computational tools like molecular docking and QSAR modeling, aligning with trends in AI-driven drug discovery. Searches for "predictive ADME for heterocycles" highlight industry demand for such data. Furthermore, its potential as a building block for agrochemicals or material science additives is under exploration, though literature remains sparse.

Regulatory and safety profiles of 608128-60-5 are often queried alongside "REACH compliance for sulfone compounds" or "toxicological studies of thiazepines." While non-hazardous under standard conditions, proper handling protocols are emphasized in SDS documentation. The compound's stability under various pH conditions (pH-dependent degradation) is another researched aspect, particularly for formulation scientists.

In summary, (5aR,8S)-1,1-dioxo-2,3,4,5,5a,6,7,8-octahydropyrrolo[1,2-b]thiazepine-8-carboxylic acid represents a multifaceted tool for researchers exploring structure-activity relationships (SAR) and targeted therapy development. Its intersection with cutting-edge fields like fragment-based drug discovery and cheminformatics ensures sustained relevance in both academic and industrial settings.